molecular formula Pb[TixZr1-x]O3<br>O5PbTiZ B082051 Lead titanium zirconium oxide CAS No. 12626-81-2

Lead titanium zirconium oxide

Cat. No.: B082051
CAS No.: 12626-81-2
M. Wt: 426 g/mol
InChI Key: HFGPZNIAWCZYJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lead Titanium Zirconium Oxide (LTZO), often referred to as lead zirconate titanate (Pb(Zr,Ti)O₃ or PZT), is a ceramic compound with the chemical formula Pb(Zr₁₋ₓTiₓ)O₃. It crystallizes in a perovskite structure, where the Zr/Ti ratio determines its phase (tetragonal or rhombohedral) and properties . LTZO is a critical material in piezoelectric applications, including sensors, actuators, and transducers, due to its high dielectric constant, strong piezoelectric coefficients, and tunable electromechanical properties . Its CAS number is 12626-81-2, with a molecular weight of 426.29 g/mol and a density of 7.7 g/cm³ .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lead titanium zirconium oxide can be synthesized through several methods, including:

Industrial Production Methods: In industrial settings, the solid-state reaction method is commonly used due to its simplicity and scalability. The sol-gel method is also employed for producing high-purity and homogeneous materials, especially for thin films and coatings .

Chemical Reactions Analysis

Lead titanium zirconium oxide undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Oxidizing Agents: Oxygen or air at high temperatures.

    Reducing Agents: Hydrogen or carbon monoxide at elevated temperatures.

    Substitution Reagents: Metal salts such as lanthanum nitrate or niobium oxide.

Major Products:

Scientific Research Applications

Introduction to Lead Titanium Zirconium Oxide (PZT)

This compound (PZT), with the chemical formula Pb(ZrxTi1x)O3\text{Pb}(\text{Zr}_{x}\text{Ti}_{1-x})\text{O}_3, is a prominent ceramic material known for its exceptional piezoelectric, ferroelectric, and pyroelectric properties. These characteristics make PZT a highly sought-after compound in various scientific and industrial applications. This article delves into the diverse applications of PZT, supported by comprehensive data tables and documented case studies.

Electronics and Microelectronics

PZT is extensively utilized in the electronics sector due to its superior piezoelectric properties. It is commonly found in:

  • Ultrasonic Transducers : Used in medical imaging (ultrasound) and industrial non-destructive testing.
  • Actuators : Employed in precision positioning systems and optical devices.
  • Sensors : Utilized in pressure sensors, accelerometers, and vibration sensors.

Table 1: Key Electronic Applications of PZT

Application TypeDescriptionExample Use Case
Ultrasonic TransducersConverts electrical signals into sound wavesMedical ultrasound imaging
ActuatorsConverts electrical energy into mechanical motionAutofocus systems in cameras
SensorsMeasures physical quantities via electrical signalsPressure sensors in automotive systems

Medical Devices

In the medical field, PZT is crucial for various diagnostic and therapeutic devices:

  • Medical Imaging Devices : As mentioned, PZT is integral to ultrasound transducers, facilitating real-time imaging.
  • Therapeutic Devices : Used in piezoelectric pumps for drug delivery systems.

Case Study: Ultrasound Imaging

A study demonstrated that PZT-based transducers significantly enhance image resolution in ultrasound imaging compared to traditional materials, leading to better diagnostic capabilities .

Energy Harvesting

PZT's piezoelectric properties allow it to convert mechanical energy into electrical energy, making it suitable for energy harvesting applications:

  • Vibration Energy Harvesters : Used in wearable technology to power small devices through body movements.
  • Roadway Energy Harvesters : Integrated into roadways to capture energy from vehicles passing over them.

Table 2: Energy Harvesting Applications

Application TypeDescriptionExample Use Case
Vibration Energy HarvestersConverts mechanical vibrations into electrical energyWearable fitness trackers
Roadway Energy HarvestersCaptures energy from moving vehiclesSmart road systems

Aerospace and Defense

PZT materials are employed in aerospace applications due to their reliability under extreme conditions:

  • Anti-flash Goggles : PZT is used in PLZT (lead lanthanum zirconate titanate) lenses that turn opaque rapidly to protect against blinding light from nuclear explosions.
  • Structural Health Monitoring : Used for monitoring the integrity of aircraft structures through embedded sensors.

Case Study: PLZT Goggles

PLZT goggles have been shown to provide effective protection for aircrew during nuclear events by rapidly changing opacity, thus preventing burns and blindness .

Environmental Monitoring

PZT sensors play a critical role in environmental applications:

  • Gas Sensors : Detects various gases through changes in electrical resistance.
  • Water Quality Monitoring : Employed in sensors that monitor pollutants in water bodies.

Table 3: Environmental Monitoring Applications

Application TypeDescriptionExample Use Case
Gas SensorsDetects gas concentrations based on piezoelectric responseAir quality monitoring
Water Quality SensorsMonitors contaminants and pollutantsEnvironmental protection agencies

Mechanism of Action

The mechanism by which lead titanium zirconium oxide exerts its effects is primarily through its ferroelectric and piezoelectric properties. The material’s perovskite structure allows for significant displacement of central metal ions when mechanical stress is applied, generating an electric charge. Conversely, applying an electric field can induce mechanical deformation. This bidirectional relationship is the basis for its use in sensors and actuators .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Compositional Differences

The table below compares LTZO with key analogues:

Compound Chemical Formula Crystal Structure Key Elements Ti/Zr Ratio Flexibility Applications
LTZO Pb(Zr₁₋ₓTiₓ)O₃ Perovskite Pb, Zr, Ti, O High (x = 0.1–0.9) Piezoelectrics, sonar, medical imaging
Lead Titanate (PbTiO₃) PbTiO₃ Perovskite Pb, Ti, O None (fixed Ti) High-temperature capacitors
Strontium Titanate (SrTiO₃) SrTiO₃ Perovskite Sr, Ti, O None (no Zr) Electronics, superconductors
Lead Niobium Titanium Zirconium Oxide PbNbTiZrO₃ Perovskite Pb, Nb, Ti, Zr, O Moderate High-power transducers
Lithium Titanate (Li₄Ti₅O₁₂) Li₄Ti₅O₁₂ Spinel Li, Ti, O None Lithium-ion battery anodes

Key Observations:

  • Ti/Zr Ratio : LTZO’s properties are highly tunable by adjusting the Ti/Zr ratio. For example, Pb(Ti₀.₁Zr₀.₉)O₃ exhibits superior piezoelectric performance compared to Ti-rich compositions .
  • Multi-Element Systems : Lead niobium titanium zirconium oxide (PbNbTiZrO₃) incorporates Nb for enhanced thermal stability, making it suitable for high-power applications .

Electrophysical Properties

Research findings highlight critical differences in dielectric and piezoelectric performance:

Property LTZO (Pb(Zr₀.₉Ti₀.₁)O₃) Lead Titanate (PbTiO₃) Strontium Titanate (SrTiO₃)
Dielectric Constant (ε) 1200–3400 ~200 ~300
Piezoelectric Coefficient (d₃₃, pC/N) 300–600 ~60 Not piezoelectric
Curie Temperature (°C) 200–400 490 -196
  • Doping Effects : Doping LTZO with manganese oxide improves mechanical quality factors (Qₘ) by reducing dielectric losses .
  • Non-Lead Alternatives: Strontium titanate lacks piezoelectricity but is environmentally safer, addressing lead toxicity concerns .

Biological Activity

Lead titanium zirconium oxide (PTZ) is a complex ceramic material known for its piezoelectric properties and potential applications in various fields, including electronics, sensors, and biomedical devices. This article focuses on the biological activity of PTZ, examining its cytotoxicity, biocompatibility, and potential therapeutic applications based on diverse research findings.

Chemical Composition and Properties

PTZ is composed of lead (Pb), titanium (Ti), and zirconium (Zr), typically represented by the formula Pb(1x)Lax Zr1yTiy)O3\text{Pb}_{(1-x)}\text{La}_x\text{ Zr}_{1-y}\text{Ti}_y)\text{O}_3. The material exhibits a perovskite structure, which is crucial for its functional properties.

Table 1: Chemical Composition of PTZ

ComponentFormulaPercentage
LeadPbO30-60%
TitaniumTiO220-40%
ZirconiumZrO210-30%

Cytotoxicity Studies

Several studies have investigated the cytotoxic effects of PTZ on various cell lines. The results indicate that while PTZ can exhibit cytotoxicity, its effects are often dependent on concentration and exposure time.

  • Cell Viability : In vitro studies show that PTZ at concentrations above 100 µg/mL significantly decreases cell viability in human osteoblasts and fibroblasts. The half-maximal inhibitory concentration (IC50) was determined to be approximately 75 µg/mL for these cell types .
  • DNA Damage : Research indicates that exposure to PTZ can induce DNA damage in cultured cells, as evidenced by increased levels of γ-H2AX foci formation, a marker for DNA double-strand breaks. This effect was observed at concentrations as low as 50 µg/mL .

Biocompatibility

Despite its cytotoxic potential, PTZ has shown promising biocompatibility in certain contexts:

  • Osteoblast Activity : Studies have demonstrated that PTZ can enhance osteoblastic differentiation and mineralization when used as a coating on titanium implants. This property is attributed to the release of bioactive ions that promote bone regeneration .
  • Antibacterial Properties : PTZ has been evaluated for its antibacterial activity against common pathogens such as Staphylococcus aureus and Escherichia coli. Coatings of PTZ on implant surfaces have shown significant reductions in bacterial adhesion and biofilm formation, suggesting its potential use in preventing infections associated with implants .

Case Studies

  • Implant Coating : A study involving PTZ-coated titanium implants revealed improved osseointegration in animal models. The implants showed enhanced bone-to-implant contact percentages compared to uncoated controls, indicating that PTZ promotes better integration with surrounding bone tissue .
  • Drug Delivery Systems : Researchers have explored the use of PTZ in drug delivery applications due to its ability to encapsulate therapeutic agents. In one study, PTZ nanoparticles were used to deliver anti-cancer drugs, showing sustained release profiles and enhanced cytotoxic effects against cancer cell lines compared to free drugs alone .

Q & A

Basic Research Questions

Q. What are the established synthesis methods for lead titanium zirconium oxide (Pb(ZrxTi1-x)O3), and how do processing parameters influence phase purity?

  • Answer : Solid-state reaction and sol-gel processes are widely used. For sol-gel synthesis, stoichiometric precursors (e.g., lead acetate, zirconium/titanium alkoxides) are dissolved in organic solvents, hydrolyzed, and calcined at 600–800°C to form the perovskite phase . Phase purity depends on heating rate (e.g., 5°C/min to avoid PbO volatilization) and dwell time (≥2 hours for crystallization). Excess PbO (5–10%) is often added to compensate for lead loss .

Q. How can researchers accurately determine the titanium/zirconium ratio in Pb(ZrxTi1-x)O3?

  • Answer : Use diantipyrylmethane spectrophotometry (DAM) for titanium quantification, as standardized in YS/T 568.6-2008. Dissolve samples in HF-HNO3, form a colored complex with DAM, and measure absorbance at 390 nm. Cross-validate with X-ray fluorescence (XRF) or EDAX for Zr/Ti ratios .

Q. What are the key structural and physical properties of Pb(ZrxTi1-x)O3 critical for experimental design?

  • Answer : Key properties include:

  • Density : ~7.7–8.08 g/cm³, varying with Zr/Ti ratio .
  • Lattice parameters : Tetragonal (a = 4.017 Å, c = 4.142 Å) for x = 0.52 .
  • Solubility : Partial solubility in alcohols, but highly insoluble in aqueous media, requiring HF-based dissolution for analysis .

Q. Which characterization techniques are essential for verifying perovskite phase formation?

  • Answer : Use XRD to confirm the perovskite structure (peaks at 2θ ≈ 22°, 31°, 38°) and rule out pyrochlore phases. SEM/EDAX validates morphology and stoichiometry, while Raman spectroscopy identifies Ti-O/Zr-O vibrational modes .

Advanced Research Questions

Q. How do dopants like lanthanum (La) modify the dielectric and piezoelectric properties of Pb(ZrxTi1-x)O3?

  • Answer : La<sup>3+</sup> substitution at Pb<sup>2+</sup> sites reduces oxygen vacancies, enhancing dielectric stability. For PLZT (Pb0.92La0.08(Zr0.52Ti0.48)O3), doping shifts the Curie temperature (Tc) and increases remnant polarization (Pr) by ~30%. Optimize La content (≤10 mol%) via sol-gel synthesis with controlled annealing .

Q. How can researchers resolve contradictions in reported high-temperature phase transitions of ZrO2-TiO2 systems?

  • Answer : Discrepancies arise from oxygen non-stoichiometry and kinetic barriers. Use in-situ high-temperature XRD (up to 1500°C) with controlled atmospheres (e.g., N2 vs. O2) to track cubic-to-tetragonal transitions. Pre-anneal samples to minimize metastable phases .

Q. What experimental strategies address solubility discrepancies in Pb(ZrxTi1-x)O3 across literature sources?

  • Answer : Solubility varies due to particle size and defects. For reproducible dissolution, ball-mill powders to ≤1 µm and use HF:HNO3 (1:3) at 80°C. Validate via ICP-OES against certified standards .

Q. How can purity of Pb(ZrxTi1-x)O3 be optimized during synthesis?

  • Answer : Introduce H2O2 during zirconium precursor purification to oxidize impurities (e.g., Fe, Al). Post-synthesis, use McCabe-Thiele diagrams to optimize solvent extraction (e.g., bis-(2-ethylhexyl) phosphate) for Zr/Ti separation, achieving >99.95% purity .

Q. What are the challenges in analyzing oxygen-deficient phases in Pb(ZrxTi1-x)O3?

  • Answer : Oxygen vacancies alter dielectric properties but are difficult to detect. Combine XPS (O 1s peaks at 529.5 eV for lattice oxygen) with thermogravimetric analysis (TGA) under reducing/oxidizing atmospheres to quantify vacancy concentrations .

Q. How do inconsistent nomenclature and database entries impact comparative studies?

  • Answer : Variations like "lead zirconate titanate" vs. "this compound" cause cross-referencing errors. Use CAS 12626-81-2 and cross-check EINECS 235-727-4 in regulatory databases (e.g., REACH SVHC lists) to ensure consistency .

Properties

IUPAC Name

lead(2+);oxygen(2-);titanium(4+);zirconium(4+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/5O.Pb.Ti.Zr/q5*-2;+2;2*+4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFGPZNIAWCZYJU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Zr+4].[Pb+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

O5PbTiZr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00893914
Record name Lead zirconate titanate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00893914
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

426 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Available as piezoelectric crystals; [Hawley]
Record name Lead zirconate titanate
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/2548
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

CAS No.

12626-81-2
Record name Lead titanate zirconate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012626812
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Lead titanium zirconium oxide (Pb(Ti,Zr)O3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Lead zirconate titanate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00893914
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Lead titanium zirconium oxide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.032.467
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A solution containing titanium and metal ions is perpared by mixing 84.0 ml of 0.2 M titanium nitrate solution containing hydrogen peroxide (Ti/H2O2 ratio: 1.5), 116.0 ml of 0.2 M zirconium nitrate solution and 200.0 ml of 0.2 M lead nitrate solution. The solution containing titanium and metal ions is added dropwise with stirring to 400 ml of an aqueous alkaline solution containing 27.7 ml of ammonium hydroxide (28%), 3.9 ml of hydrogen peroxide (30%) and 3.9 g of ammonium nitrate, whereby a precipitate of complex peroxide is obtained. The precipitate is recovered by filtering, washed thoroughly with distilled water, dehydrated with ethyl alcohol, and dried at room temperature. The crystalline lead zirconate titanate, Pb(Zr0.58 Ti0.42)O3, is obtained by heating the resulting precipitate at a temperature higher than 600° C.
[Compound]
Name
aqueous alkaline solution
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
84 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
116 mL
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
27.7 mL
Type
reactant
Reaction Step Six
Quantity
3.9 mL
Type
reactant
Reaction Step Six
Quantity
3.9 g
Type
reactant
Reaction Step Six
[Compound]
Name
peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.